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Compound of Interest

Compound Name: delta-Tetradecalactone

Cat. No.: B1661937

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the solubility profile of delta-tetradecalactone, a
fragrance and flavoring agent with potential applications in various scientific and industrial
fields. Understanding its solubility in both aqueous and organic media is critical for formulation
development, delivery systems, and analytical method design. This document provides a
comprehensive overview of its solubility characteristics, detailed experimental protocols for

solubility determination, and visual representations of experimental workflows and influencing
factors.

Core Physicochemical Properties

Delta-tetradecalactone (CAS No: 2721-22-4) is a cyclic ester with a 14-carbon backbone. Its
chemical structure, characterized by a non-polar alkyl chain and a polar ester group, dictates its
solubility behavior. Key physicochemical properties are summarized below.

Property Value

Molecular Formula C14H2602

Molecular Weight 226.36 g/mol

Appearance Colorless to pale yellow liquid
Odor Milky, creamy, fatty
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Solubility Profile of Delta-Tetradecalactone

The solubility of a compound is a fundamental property that influences its bioavailability,
formulation, and potential applications. Below is a summary of the available solubility data for
delta-tetradecalactone in water and various organic solvents.

Quantitative Solubility Data

Precise quantitative solubility data for delta-tetradecalactone in a wide range of organic
solvents is not extensively documented in publicly available literature. However, for water, both
estimated and predicted values are available.

Table 1: Solubility of Delta-Tetradecalactone in Water

Temperature .
Solvent °C) Solubility Data Type Source
The Good
Water 25 4.294 mg/L Estimated Scents
Company[1]
Water Not Specified 0.0017 g/L Predicted FooDB[2]

Qualitative Solubility Data

Qualitative descriptions of delta-tetradecalactone's solubility provide valuable guidance for
solvent selection in various applications.

Table 2: Qualitative Solubility of Delta-Tetradecalactone in Organic Solvents

Solvent Solubility Description Source

Alcohol (Ethanol) Soluble PubChem[3], Aurochemicals[4]
Propylene Glycol Soluble PubChem][3]

Vegetable Oil Soluble PubChem|[3]

© 2025 BenchChem.

All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b1661937?utm_src=pdf-body
https://www.benchchem.com/product/b1661937?utm_src=pdf-body
https://www.benchchem.com/product/b1661937?utm_src=pdf-body
https://www.benchchem.com/product/b1661937?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1029461.html
https://foodb.ca/compounds/FDB017267
https://www.benchchem.com/product/b1661937?utm_src=pdf-body
https://www.benchchem.com/product/b1661937?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/520296
https://www.aurochemicals.com/wp-content/uploads/2019/05/DELTA-TETRADECALACTONE-Natural-Spec-1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/520296
https://pubchem.ncbi.nlm.nih.gov/compound/520296
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

It is consistently reported that delta-tetradecalactone is "insoluble in water" or "practically
insoluble to insoluble in water".[3][4] One source describes it as "partly miscible" with water.

Experimental Protocol: Determination of Aqueous
Solubility using the Shake-Flask Method

The shake-flask method is a widely accepted and reliable technique for determining the
equilibrium solubility of a compound. The following protocol is a standard procedure that can be
adapted for delta-tetradecalactone.

Objective: To determine the equilibrium solubility of delta-tetradecalactone in water at a
specified temperature.

Materials:

o Delta-tetradecalactone (high purity)

» Deionized or distilled water

e Glass flasks with stoppers (e.g., 50 mL)
o Constant temperature shaker bath

o Centrifuge

e Analytical balance

e Syringes and filters (e.g., 0.45 ym PTFE)

« High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV
or RI) or Gas Chromatography (GC) system.

Volumetric flasks and pipettes

Procedure:

e Preparation:
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o Equilibrate the shaker bath to the desired temperature (e.g., 25 °C).

o Prepare a series of standard solutions of delta-tetradecalactone in a suitable organic
solvent (e.g., ethanol) for calibration curve generation.

e Sample Preparation:

o Add an excess amount of delta-tetradecalactone to a glass flask. The excess solid
should be visually apparent to ensure that saturation is reached.

o Add a known volume of water to the flask.
o Stopper the flask securely.
o Equilibration:
o Place the flask in the constant temperature shaker bath.

o Agitate the flasks at a constant speed for a predetermined period (e.g., 24 to 72 hours) to
allow the system to reach equilibrium. The time required for equilibration should be
determined experimentally by taking samples at different time points until the
concentration of the solute in the solution remains constant.

o Sample Collection and Preparation:
o After equilibration, remove the flasks from the shaker and allow the excess solid to settle.
o Carefully withdraw a sample from the supernatant using a syringe.

o Immediately filter the sample through a 0.45 um filter to remove any undissolved patrticles.
This step is critical to prevent overestimation of the solubility.

e Analysis:

o Analyze the filtered sample using a validated HPLC or GC method to determine the
concentration of delta-tetradecalactone.

o Prepare a calibration curve using the standard solutions.
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o Quantify the concentration of delta-tetradecalactone in the sample by comparing its
response to the calibration curve.

o Data Reporting:
o Express the solubility in appropriate units, such as mg/L, g/100mL, or molarity.
o Report the temperature at which the solubility was determined.

Visualizing Experimental and Logical Frameworks

To further aid in the understanding of the processes and factors related to solubility, the
following diagrams are provided.
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Shake-Flask Method Workflow

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1661937?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Solubility of
=2 Delta-Tetradecalactone

Solute Properties Salvent Properties -‘- Environmental Factors
Molecular Structure Physical Form A .
) (Crystalline vs. Amorphous) Solvent Polarity Solvent Structure Temperature pH of Solution

Click to download full resolution via product page

Factors Influencing Solubility

Conclusion

This technical guide provides a consolidated overview of the solubility of delta-
tetradecalactone based on available data. While quantitative data in organic solvents remains
elusive in the public domain, the qualitative information and the provided experimental protocol
offer a solid foundation for researchers and professionals in drug development and other
scientific fields. The insolubility in water and solubility in common organic solvents like ethanol
and propylene glycol are key considerations for its handling and formulation. Further
experimental investigation is warranted to establish a more comprehensive and quantitative
solubility profile of this compound in a broader range of solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Delving into the Solubility of Delta-Tetradecalactone: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1661937#delta-tetradecalactone-solubility-in-water-
and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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